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Compound of Interest

Compound Name: 5,5'-Methylenebis(2-aminophenol)

Cat. No.: B1607468

Disclaimer: This document provides a summary of available health and safety information for
5,5'-Methylenebis(2-aminophenol). It is intended for use by qualified individuals trained in
handling hazardous chemicals. A specific Safety Data Sheet (SDS) with comprehensive
toxicological data for 5,5'-Methylenebis(2-aminophenol) (CAS No: 22428-30-4) was not
publicly available at the time of this writing. The information presented herein is a compilation
from various sources, including data on the related compound 2-aminophenol, and should be
used with caution as a preliminary guide. Users are strongly advised to consult a certified
safety professional and conduct a thorough risk assessment before handling this chemical.

Chemical and Physical Properties

5,5'-Methylenebis(2-aminophenol) is a solid organic compound.[1] Limited information is
available regarding its specific physical and chemical properties. The following table
summarizes the available data.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1607468?utm_src=pdf-interest
https://www.benchchem.com/product/b1607468?utm_src=pdf-body
https://www.benchchem.com/product/b1607468?utm_src=pdf-body
https://www.benchchem.com/product/b1607468?utm_src=pdf-body
https://www.researchgate.net/publication/366879430_Recommendations_for_Advancing_Test_Protocols_Examining_the_Photo-induced_Toxicity_of_Petroleum_and_Polycyclic_Aromatic_Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 22428-30-4 [1]
Molecular Formula C13H14N202 [1]
Molecular Weight 230.26 g/mol [1]
Appearance White solid [1]

Store at < -15°C in a well-
Storage . [1]
closed container.

Hazard Identification and Classification

A specific Globally Harmonized System (GHS) classification for 5,5'-Methylenebis(2-
aminophenol) is not readily available. However, based on the structure, which contains
aminophenol moieties, potential hazards can be inferred from the classification of the related
compound, 2-aminophenol. It is crucial to handle 5,5'-Methylenebis(2-aminophenol) with the

assumption that it may possess similar hazards.

The GHS classification for 2-aminophenol is as follows:

Hazard Class Hazard Category Hazard Statement

H302: Harmful if swallowed.[2]

Acute Toxicity, Oral Category 4 )

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[2][3]
. H341: Suspected of causing

Germ Cell Mutagenicity Category 2

genetic defects.[2]

Warning: Based on the data for 2-aminophenol, 5,5'-Methylenebis(2-aminophenol) should be
treated as a substance that is harmful if swallowed or inhaled and is a suspected mutagen.

Toxicological Information
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Detailed toxicological studies, such as the determination of LD50 (lethal dose, 50%) and LC50
(lethal concentration, 50%), for 5,5'-Methylenebis(2-aminophenol) are not available in the
public domain. Research into the toxicity of aromatic amines and phenols suggests that this
class of compounds can have various adverse health effects.[4]

Experimental Protocols

Specific experimental protocols for the safety assessment of 5,5'-Methylenebis(2-
aminophenol) were not found. However, standardized OECD (Organisation for Economic Co-
operation and Development) guidelines are typically followed for the toxicological evaluation of
chemical substances. These include:

Acute Oral Toxicity: OECD Test Guideline 423 (Acute Toxic Class Method)

Acute Inhalation Toxicity: OECD Test Guideline 403 (Acute Inhalation Toxicity)

Mutagenicity: OECD Test Guideline 471 (Bacterial Reverse Mutation Test - Ames test)

Skin Sensitization: OECD Test Guideline 429 (Skin Sensitisation: Local Lymph Node Assay)

Eye Irritation: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion)

Researchers planning to conduct safety evaluations on 5,5'-Methylenebis(2-aminophenol)
should refer to these and other relevant OECD guidelines for detailed methodologies.

Handling, Storage, and Disposal
Handling

e Use in a well-ventilated area, preferably in a chemical fume hood.
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]
e Avoid contact with skin and eyes.[5]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[5]

e Do not eat, drink, or smoke when using this product.[2]
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e Wash hands thoroughly after handling.[2]

Storage

» Store in a tightly closed container in a dry and well-ventilated place.[1]
 Recommended storage temperature is below -15°C.[1]

o Store away from incompatible materials such as strong oxidizing agents.

Disposal

» Dispose of waste in accordance with local, regional, and national regulations.
e Do not allow to enter drains or waterways.
o Contaminated packaging should be treated as the chemical itself.

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[5]

e In case of skin contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing.[5]

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.[5]

« |f swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[5]

Visualizations

The following diagrams provide a visual representation of key safety information.
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Chemical Formula of 5,5'-Methylenebis(2-aminophenol).
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Inferred Hazard Summary.
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Recommended Personal Protective Equipment (PPE) Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminophenol) - A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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methylenebis-2-aminophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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